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Compound of Interest

Compound Name: 2-Chloro-5-methoxyaniline

Cat. No.: B1294355

An In-depth Technical Guide to the Hazards and Safety Precautions for Handling 2-Chloro-5-
methoxyaniline

This guide provides comprehensive safety information, handling procedures, and hazard data
for 2-Chloro-5-methoxyaniline (CAS No: 2401-24-3), intended for researchers, scientists, and
professionals in drug development and other laboratory settings.

Chemical Identification and Physical Properties

2-Chloro-5-methoxyaniline, also known as 6-Chloro-m-anisidine, is an organic compound
used as an intermediate in the synthesis of dyes and active pharmaceutical ingredients (APIs).

[1]

Table 1: Physical and Chemical Properties of 2-Chloro-5-methoxyaniline
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Property Value Source
Molecular Formula C7HsCINO [1112]
Molecular Weight 157.60 g/mol [3]
Brown - Grey low melting solid
Appearance or liquid; Clear pale yellow to [2][4]

pale orange to brown liquid.

Physical State

Low melting solid or Liquid.

[4]

Melting Point 23-27°C/73.4-80.6 °F [4]
- ] 135-137°C/275-278.6 °F
Boiling Point [4]
@ 12 mmHg
Density 1.261 g/mL at 25 °C [5]
Flash Point >110°C/>230 °F [4]

Refractive Index

n20/D 1.588

[5]

Solubility

Slightly soluble in water.

[6]

Hazard Identification and GHS Classification

2-Chloro-5-methoxyaniline is classified as a hazardous chemical by the 2012 OSHA Hazard
Communication Standard (29 CFR 1910.1200).[4][7] The signal word for this chemical is
"Warning".[4]

Table 2: GHS Hazard Classification
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Classification Category Hazard Statement

H302: Harmful if swallowed.[4]

Acute Oral Toxicity Category 4 8]
o H312: Harmful in contact with
Acute Dermal Toxicity Category 4 )
skin.[4][8]
Acute Inhalation Toxicity Category 4 H332: Harmful if inhaled.[8]
) ) o H315: Causes skin irritation.[4]
Skin Corrosion/Irritation Category 2

[8]

H319: Causes serious eye

Serious Eye Damage/Irritation Category 2 / 2A S
irritation.[4][8][9]

Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation.[4][8]

The primary target organ for single-exposure toxicity is the respiratory system.[4][7]

Safe Handling and Exposure Control

Proper handling and the use of engineering controls and personal protective equipment (PPE)
are critical to minimize risk.

Engineering Controls

e Ventilation: Work should be conducted in a well-ventilated area, preferably under a chemical
fume hood.[4][7]

o Safety Stations: Ensure that eyewash stations and safety showers are located close to the
workstation.[7]

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE for the specific tasks
being performed.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale and Source

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by )
) To prevent eye contact which
Eye/Face Protection OSHA's eye and face ) o
_ , _ can cause serious irritation.
protection regulations in 29
CFR 1910.133 or European

Standard EN166.[7][8]

Wear appropriate protective

gloves and clothing to prevent o
) To prevent skin irritation and
) ] skin exposure.[4][7] A ] ]
Skin Protection ) ) absorption. Harmful in contact
complete suit protecting _ _
) ) ) with skin.
against chemicals is

recommended.[9]

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if ]
_ _ o To prevent respiratory tract
Respiratory Protection exposure limits are exceeded o o
o irritation. Harmful if inhaled.
or if irritation or other

symptoms are experienced.[4]

[7]

Handling and Storage

» Handling: Do not get in eyes, on skin, or on clothing. Avoid ingestion and inhalation.[4] Wash
hands and any exposed skin thoroughly after handling.[4]

» Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][7] Store
locked up.[8][10]

e Incompatible Materials: Strong oxidizing agents and acids.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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